Bicyclic (alkyl)(amino)carbene (BICAAC) as a metal-free catalyst for reduction of nitriles to amines†
Chemical Communications Pub Date: 2022-01-31 DOI: 10.1039/D1CC06962D
Abstract
Bicyclic (alkyl)(amino)carbene (BICAAC) is introduced as a metal-free catalyst for the reduction of various nitriles to the corresponding amine hydrochloride salts in the presence of pinacolborane. Mechanistic investigations combining experiments and DFT calculations suggest a B–H addition to the carbene center, which acts as a carrier of the hydride source.
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